Cas no 2229496-05-1 (3-(2-chloro-6-methylphenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-chloro-6-methylphenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229496-05-1
• MF: C₁₀H₁₀ClF₃O
• MW: 238.634012699127
• CID: 6276961
• PubChem ID: 165652909
• Update Time: 2025-10-28

3-(2-chloro-6-methylphenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenyl)-1,1,1-trifluoropropan-2-ol
• 2229496-05-1
• EN300-1941033

• Inchi： 1S/C10H10ClF3O/c1-6-3-2-4-8(11)7(6)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： OBNDADULVRDMQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 238.0372271g/mol
• Monoisotopic Mass: 238.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-chloro-6-methylphenyl)-1,1,1-trifluoropropan-2-ol

3-(2-Chloro-6-Methylphenyl)-1,1,1-Trifluoropropan-2-Ol: A Comprehensive Overview

3-(2-Chloro-6-Methylphenyl)-1,1,1-Trifluoropropan-2-Ol, also known by its CAS number NO2229496-05-1, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals.

The structure of 3-(2-Chloro-6-Methylphenyl)-1,1,1-Trifluoropropan-2-Ol consists of a trifluoropropanol backbone attached to a substituted phenyl group. The presence of chlorine and methyl substituents on the aromatic ring introduces interesting electronic and steric effects, which can be exploited in chemical synthesis and catalysis.

Recent studies have highlighted the role of trifluoropropanol derivatives in enhancing the stability and performance of polymer-based materials. Researchers have demonstrated that incorporating such groups into polymer structures can significantly improve thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and automotive industries.

In the pharmaceutical sector, 3-(2-Chloro-6-Methylphenyl)-1,1,1-Trifluoropropan-2-Ol has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to participate in various nucleophilic substitutions and condensation reactions makes it a valuable building block for drug discovery.

The synthesis of this compound typically involves multi-step processes that include aromatic substitution reactions followed by fluorination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to prepare this compound.

From an environmental standpoint, understanding the degradation pathways of trifluoropropanol derivatives is crucial for assessing their environmental impact. Studies have shown that under certain conditions, these compounds can undergo hydrolysis to form less hazardous byproducts.

In conclusion, 3-(2-Chloro-6-Methylphenyl)-1,1,1-Trifluoropropan-2-Ol stands out as a compound with diverse applications and ongoing research potential. Its unique chemical properties make it a subject of interest for both academic and industrial researchers seeking innovative solutions in materials science and pharmaceuticals.